Cas no 1697113-38-4 (1-Chloro-3-cyclobutylpropan-2-one)

• Product Name: 1-Chloro-3-cyclobutylpropan-2-one
• CAS No: 1697113-38-4
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• MDL: MFCD32647866
• CID: 5617979
• PubChem ID: 88559113
• Update Time: 2025-10-30

1-Chloro-3-cyclobutylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-cyclobutylpropan-2-one
• Z1827533014
• EN300-2971884
• 1697113-38-4

• MDL： MFCD32647866
• Inchi： 1S/C7H11ClO/c8-5-7(9)4-6-2-1-3-6/h6H,1-5H2
• InChI Key： LGWCGQAGKGOUAS-UHFFFAOYSA-N
• SMILES： ClCC(CC1CCC1)=O

Computed Properties

• Exact Mass: 146.0498427g/mol
• Monoisotopic Mass: 146.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Chloro-3-cyclobutylpropan-2-one

Comprehensive Guide to 1-Chloro-3-cyclobutylpropan-2-one (CAS No. 1697113-38-4): Properties, Applications, and Industry Insights

1-Chloro-3-cyclobutylpropan-2-one (CAS No. 1697113-38-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclobutyl-containing ketone derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. With the growing demand for small-molecule drug candidates and high-value chemical intermediates, compounds like 1-Chloro-3-cyclobutylpropan-2-one have become increasingly relevant in modern R&D pipelines.

The molecular structure of 1-Chloro-3-cyclobutylpropan-2-one combines a reactive α-chloroketone moiety with a strained cyclobutyl ring, creating interesting reactivity patterns that organic chemists exploit for ring-expansion reactions and cycloaddition processes. Recent studies highlight its potential in constructing spirocyclic compounds, a class of structures frequently appearing in FDA-approved drugs. The compound's CAS registry number 1697113-38-4 ensures precise identification across global chemical databases, addressing the pharmaceutical industry's need for exact compound tracking and patent documentation.

In synthetic applications, researchers value 1-Chloro-3-cyclobutylpropan-2-one for its role in stereoselective synthesis. The electron-withdrawing chlorine atom adjacent to the carbonyl group activates the molecule toward nucleophilic substitution, while the cyclobutyl group introduces steric constraints that can influence reaction outcomes. These properties make it particularly useful for constructing quaternary carbon centers, a challenging task in organic synthesis that's crucial for developing complex natural product analogs.

The compound's relevance extends to medicinal chemistry, where its scaffold appears in studies targeting kinase inhibitors and GPCR modulators. Pharmaceutical companies exploring covalent drug design strategies show particular interest in such electrophilic building blocks. Recent patent analyses reveal an upward trend in applications involving 1697113-38-4, especially in fragment-based drug discovery approaches that require structurally diverse screening compounds.

From a commercial perspective, 1-Chloro-3-cyclobutylpropan-2-one addresses several industry pain points. Its balanced molecular weight (156.61 g/mol) and moderate lipophilicity make it suitable for hit-to-lead optimization programs. Suppliers emphasize its utility in parallel synthesis workflows, where consistent quality (typically ≥95% purity by HPLC) and reliable batch-to-batch reproducibility are paramount. The growing market for custom synthesis intermediates has increased visibility for niche compounds like this across contract research organizations.

Environmental and handling considerations for CAS 1697113-38-4 follow standard laboratory protocols for reactive carbonyl compounds. Researchers recommend storage under inert atmosphere at controlled temperatures to maintain stability. The compound's structure-activity relationship studies benefit from modern analytical techniques including LC-MS characterization and multinuclear NMR spectroscopy, which help verify its configuration in complex reaction mixtures.

Emerging applications for 1-Chloro-3-cyclobutylpropan-2-one include its use in photoaffinity labeling probes and bioconjugation chemistry. These cutting-edge techniques, crucial for target identification and chemical biology studies, leverage the compound's reactive sites for selective modifications. The scientific community continues to explore its potential in catalysis and materials science, particularly for creating functionalized polymers with tailored properties.

For researchers sourcing 1697113-38-4, key considerations include supplier reliability, technical data sheet completeness, and scalability of synthetic routes. The compound's pricing reflects its position as a low-volume high-value chemical, with costs influenced by custom synthesis complexity rather than bulk production. Analytical documentation typically includes 1H/13C NMR spectra, chromatographic purity reports, and residual solvent analysis to meet rigorous quality control standards.

The future outlook for 1-Chloro-3-cyclobutylpropan-2-one appears promising as drug discovery shifts toward three-dimensional molecular architectures. Its sp3-rich character aligns with industry preferences for saturation-enriched scaffolds that demonstrate improved drug-like properties. Ongoing research may uncover additional utilities in asymmetric synthesis or as a precursor for heterocyclic systems, further solidifying its position in the advanced intermediates market.